Cas no 111257-92-2 (Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI))

• Product Name: Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI)
• CAS No: 111257-92-2
• MF: C₁₀H₄N₂O₆
• MW: 248.148562431335
• CID: 214653
• PubChem ID: 13814365
• Update Time: 2025-04-19

Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,3-b']difuran,2,7-dinitro- (9CI)
• 2,7-Dinitrobenzo(1,2-b:4,3-b')difuran
• Benzo(1,2-b:4,3-b')difuran, 2,7-dinitro-
• 111257-92-2

• Inchi： 1S/C10H4N2O6/c13-11(14)9-3-5-6-4-10(12(15)16)18-8(6)2-1-7(5)17-9/h1-4H
• InChI Key： IELVSHCFTNALFD-UHFFFAOYSA-N
• SMILES： O1C(=CC2=C1C=CC1=C2C=C([N+](=O)[O-])O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 248.00693585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 52.54